Cas no 1225758-74-6 (1-(3-Chloro-2-propoxyphenyl)-ethylamine)

• Product Name: 1-(3-Chloro-2-propoxyphenyl)-ethylamine
• CAS No: 1225758-74-6
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 5526394
• Update Time: 2025-05-23

1-(3-Chloro-2-propoxyphenyl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-2-propoxyphenyl)-ethylamine

• Inchi： 1S/C11H16ClNO/c1-3-7-14-11-9(8(2)13)5-4-6-10(11)12/h4-6,8H,3,7,13H2,1-2H3
• InChI Key： PPYWWBRWSLKTSS-UHFFFAOYSA-N
• SMILES： NC(C1=CC=CC(Cl)=C1OCCC)C

Additional information on 1-(3-Chloro-2-propoxyphenyl)-ethylamine

1-(3-Chloro-2-propoxyphenyl)-ethylamine: A Comprehensive Overview

1-(3-Chloro-2-propoxyphenyl)-ethylamine, identified by the CAS number 1225758-74-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a chlorinated aromatic ring with a propoxy group and an ethylamine substituent. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 1-(3-Chloro-2-propoxyphenyl)-ethylamine involves a multi-step process that typically begins with the preparation of the aromatic precursor. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, reducing production costs and minimizing environmental impact. Researchers have explored the use of catalytic systems and microwave-assisted reactions to optimize the synthesis process, ensuring high yields and purity.

One of the most notable aspects of 1-(3-Chloro-2-propoxyphenyl)-ethylamine is its biological activity. Studies have shown that this compound exhibits potential as a lead molecule in drug discovery, particularly in the development of agents targeting specific cellular pathways. For instance, investigations into its interaction with G-protein coupled receptors (GPCRs) have revealed promising results, suggesting its potential role in treating conditions such as hypertension and neurodegenerative diseases.

In addition to its pharmacological applications, 1-(3-Chloro-2-propoxyphenyl)-ethylamine has also found utility in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). Recent research has highlighted its role in enhancing the mechanical properties of polymer composites, offering new possibilities in the development of advanced materials for industrial applications.

The structural versatility of CAS No. 1225758-74-6 extends to its reactivity in various chemical transformations. Its amine group facilitates nucleophilic substitution reactions, while the aromatic ring provides a platform for further functionalization. These properties make it an ideal building block for constructing more complex molecules with tailored functionalities.

From an environmental perspective, understanding the degradation pathways of 1-(3-Chloro-2-propoxyphenyl)-ethylamine is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes biodegradation through microbial action, reducing its persistence in natural systems. This information is vital for regulatory assessments and ensuring sustainable practices in its production and use.

In conclusion, 1-(3-Chloro-2-propoxyphenyl)-ethylamine, with its unique chemical structure and diverse applications, continues to be a focal point in scientific research. As advancements in synthetic methods, biological studies, and materials science unfold, this compound holds immense potential for contributing to innovative solutions across multiple disciplines.